Cas no 1806267-50-4 (Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate
• CAS No: 1806267-50-4
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 4796779
• Update Time: 2025-06-13

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H12F3NO4/c1-2-20-12(19)5-9-3-8(7-18)4-11(10(9)6-17)21-13(14,15)16/h3-4,18H,2,5,7H2,1H3
• InChI Key： MVRIPHGHRVNMII-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CO)C=C(C=1C#N)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1806267-50-4): A Comprehensive Overview

Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate, identified by its CAS number 1806267-50-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic structure and functional groups, has garnered attention for its potential applications in drug discovery and development. The presence of a cyano group, a hydroxymethyl group, and a trifluoromethoxy group contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The structural features of Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate make it a versatile intermediate in organic synthesis. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This property has led to its incorporation in various pharmacophores designed to interact with biological targets with high specificity. The cyano group adds another layer of reactivity, enabling further functionalization and modification to tailor the compound for specific therapeutic applications.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atoms in the trifluoromethoxy group not only improve the pharmacokinetic properties of drug candidates but also influence their electronic distribution, affecting both potency and selectivity. Studies have demonstrated that compounds containing such fluorinated moieties often exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate serves as a building block for more complex molecules. Its aromatic core provides a scaffold that can be modified to target various biological pathways. For instance, modifications at the hydroxymethyl and cyano positions can lead to derivatives with enhanced binding affinity to enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

The compound's potential in drug development is further underscored by its compatibility with modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations allow for efficient functionalization of the aromatic ring and the introduction of additional substituents. These methods enable chemists to explore a wide range of structural variations rapidly, accelerating the discovery process.

One area where Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate shows promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The structural features of this compound make it a suitable candidate for such applications, particularly due to the presence of the trifluoromethoxy group, which can enhance binding interactions with kinase active sites.

Another emerging application of Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate is in the field of antiviral research. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. The compound's ability to be modified into highly specific inhibitors makes it a valuable tool in this endeavor. Recent studies have explored its derivatives as potential inhibitors of viral proteases and polymerases, offering hope for new strategies against infectious diseases.

The synthesis of Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate involves multiple steps that highlight the compound's synthetic utility. Starting from commercially available precursors, key transformations include nucleophilic aromatic substitution reactions to introduce the cyano and hydroxymethyl groups, followed by etherification to incorporate the trifluoromethoxy moiety. These steps showcase the compound's versatility as a synthetic intermediate and its potential for further derivatization.

In conclusion, Ethyl 2-cyano-5-hydroxymethyl-3-(trifluoromethoxy)phenylacetate (CAS No. 1806267-50-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutics targeting various diseases. The ongoing exploration of its derivatives continues to expand its applications, underscoring its importance as a building block in medicinal chemistry.